Cas no 828923-46-2 (1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride)

1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride structure
828923-46-2 structure
Product Name:1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride
CAS No:828923-46-2
MF:C13H20ClNO
MW:241.757002830505
CID:680721
PubChem ID:71416768
Update Time:2025-04-19

1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride
    • (2,2-diethyl-1,3-dihydroisoindol-2-ium-4-yl)methanol,chloride
    • 828923-46-2
    • 2,2-Diethyl-4-(hydroxymethyl)-2,3-dihydro-1H-isoindol-2-ium chloride
    • DTXSID30836132
    • Inchi: 1S/C13H20NO.ClH/c1-3-14(4-2)8-11-6-5-7-12(10-15)13(11)9-14;/h5-7,15H,3-4,8-10H2,1-2H3;1H/q+1;/p-1
    • InChI Key: HIUZMALSBFOGKK-UHFFFAOYSA-M
    • SMILES: [Cl-].OCC1=CC=CC2=C1C[N+](CC)(CC)C2

Computed Properties

  • Exact Mass: 241.1233420g/mol
  • Monoisotopic Mass: 241.1233420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD